Cas no 56183-20-1 (5-methoxytetraphene)

5-methoxytetraphene structure
5-methoxytetraphene structure
Product Name:5-methoxytetraphene
CAS No:56183-20-1
MF:C19H14O
MW:258.313865184784
CID:1597391
PubChem ID:41775
Update Time:2025-04-21

5-methoxytetraphene Chemical and Physical Properties

Names and Identifiers

    • 5-methoxytetraphene
    • 5-methoxybenzo[a]anthracene
    • BENZ(a)ANTHRACENE, 5-METHOXY-
    • 5-Methoxybenz(a)anthracene
    • 56183-20-1
    • BRN 1977802
    • DTXSID00204728
    • 3-Methoxy-1,2-benzanthracene
    • Inchi: 1S/C19H14O/c1-20-19-12-15-10-13-6-2-3-7-14(13)11-18(15)16-8-4-5-9-17(16)19/h2-12H,1H3
    • InChI Key: WNBLRQQLYZGZRI-UHFFFAOYSA-N
    • SMILES: O(C)C1=CC2=CC3C=CC=CC=3C=C2C2C=CC=CC=21

Computed Properties

  • Exact Mass: 258.10452
  • Monoisotopic Mass: 258.104465066g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 1
  • Complexity: 339
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.6
  • Topological Polar Surface Area: 9.2Ų

Experimental Properties

  • PSA: 9.23
Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd